Cas no 2154701-04-7 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid)

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid structure
2154701-04-7 structure
Product Name:(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
CAS No:2154701-04-7
MF:C11H15ClN2O4S
MW:306.765800714493
CID:6300056
PubChem ID:165807698
Update Time:2025-07-19

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
    • EN300-1284791
    • 2154701-04-7
    • (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
    • Inchi: 1S/C11H15ClN2O4S/c1-11(2,3)18-10(17)14-6(4-7(15)16)8-9(12)13-5-19-8/h5-6H,4H2,1-3H3,(H,14,17)(H,15,16)/t6-/m0/s1
    • InChI Key: LDPMMPBSALEPPJ-LURJTMIESA-N
    • SMILES: ClC1=C([C@H](CC(=O)O)NC(=O)OC(C)(C)C)SC=N1

Computed Properties

  • Exact Mass: 306.0441058g/mol
  • Monoisotopic Mass: 306.0441058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 117Ų

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1284791-1.0g
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
2154701-04-7
1g
$0.0 2023-06-07
Enamine
EN300-1284791-50mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
2154701-04-7
50mg
$827.0 2023-10-01
Enamine
EN300-1284791-100mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
2154701-04-7
100mg
$867.0 2023-10-01
Enamine
EN300-1284791-250mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
2154701-04-7
250mg
$906.0 2023-10-01
Enamine
EN300-1284791-500mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
2154701-04-7
500mg
$946.0 2023-10-01
Enamine
EN300-1284791-1000mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
2154701-04-7
1000mg
$986.0 2023-10-01
Enamine
EN300-1284791-2500mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
2154701-04-7
2500mg
$1931.0 2023-10-01
Enamine
EN300-1284791-5000mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
2154701-04-7
5000mg
$2858.0 2023-10-01
Enamine
EN300-1284791-10000mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
2154701-04-7
10000mg
$4236.0 2023-10-01

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid: A Novel Compound with Promising Therapeutic Potential

CAS No. 2154701-04-7 represents a structurally unique molecule that combines multiple pharmacophoric elements, making it a compelling candidate for further investigation in pharmaceutical research. This compound, characterized by its (3S) stereochemistry and the presence of both tert-butoxy carbonylamino and 4-chloro-1,3-thiazol-5-yl functionalities, exhibits a complex molecular framework that may confer distinct biological activities. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in modulating target proteins and cellular pathways, underscoring the potential of this compound to address unmet medical needs.

The tert-butoxy carbonylamino group, a common feature in peptidomimetic compounds, plays a critical role in stabilizing the conformational integrity of the molecule. This functional group is often employed to enhance the metabolic stability of drug candidates while preserving their biological activity. In contrast, the 4-chloro-1,3-thiazol-5-yl moiety introduces a heterocyclic ring system that may engage in hydrogen bonding or π-π interactions with target proteins, thereby modulating their function. The synergistic interplay between these two structural elements is a key factor in determining the compound's pharmacological profile.

Recent studies have demonstrated that compounds bearing 1,3-thiazole rings exhibit broad-spectrum biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that 1,3-thiazole-based derivatives showed significant inhibition of SARS-CoV-2 main protease, highlighting their potential as antiviral agents. The incorporation of a chlorine atom at the 4-position of the thiazole ring may further enhance the compound's ability to interact with specific amino acid residues in target proteins, as observed in crystallographic studies of protein-ligand complexes.

The stereochemistry of the molecule, specifically the (3S) configuration, is another critical aspect that influences its biological activity. Stereochemical specificity is a well-established principle in drug design, as enantiomers can exhibit markedly different pharmacokinetic and pharmacodynamic profiles. A 2022 review in Drug Discovery Today emphasized that chiral centers in small molecule drugs often determine their selectivity toward biological targets, with the (3S) configuration potentially offering enhanced binding affinity to specific receptors or enzymes.

From a synthetic perspective, the preparation of this compound likely involves a multi-step process that includes the coupling of tert-butoxy carbonyl derivatives with 1,3-thiazole-containing building blocks. Solid-phase peptide synthesis (SPPS) or solution-phase methods may be employed, depending on the desired yield and purity. The use of protected amino acid strategies is essential to avoid unwanted side reactions during the functionalization of the molecule. Recent advances in green chemistry have also prompted the development of more sustainable synthetic routes for such complex molecules, aligning with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

Emerging research suggests that this compound may have applications in the treatment of inflammatory diseases, neurodegenerative disorders, and oncology. A 2024 preclinical study published in ACS Chemical Biology demonstrated that similar thiazole-based compounds exhibited potent anti-inflammatory effects by modulating the NF-κB signaling pathway, a key mediator of inflammatory responses. The presence of the tert-butoxy carbonyl group may further contribute to the molecule's ability to inhibit the activation of pro-inflammatory cytokines, offering a potential therapeutic advantage.

Additionally, the electronic properties of the 4-chloro-1,3-thiazole ring may influence its interactions with biological targets. Chlorine atoms are known to enhance the electron-withdrawing effect, which can affect the molecule's ability to form hydrogen bonds or engage in electrostatic interactions with target proteins. This property is particularly relevant in the design of kinase inhibitors, where the precise positioning of functional groups is critical for achieving target specificity. A 2023 study in Journal of Medicinal Chemistry highlighted the importance of such electronic effects in the development of selective kinase inhibitors for cancer therapy.

From a mechanistic standpoint, the compound's potential biological activity may involve interactions with specific enzymes or receptors. For example, the thiazole ring could serve as a mimic of natural ligands that bind to certain protein domains, while the tert-butoxy carbonyl group may act as a spacer to optimize the spatial arrangement of functional groups. This dual functionality is a hallmark of many successful drug candidates, where the combination of structural elements leads to enhanced potency and selectivity.

Despite these promising avenues, further research is needed to fully characterize the compound's biological activity and mechanism of action. In vitro and in vivo studies are essential to determine its efficacy, safety, and pharmacokinetic profile. The development of structure-activity relationship (SAR) studies will also be critical in optimizing the molecule for therapeutic applications. As the field of medicinal chemistry continues to evolve, the integration of computational modeling and experimental approaches will play a pivotal role in advancing the discovery of new drug candidates like this one.

In conclusion, the unique combination of structural elements in this compound—namely the tert-butoxy carb, 4-chloro-1,3-thiazole, and (3S) stereochemistry—positions it as a promising candidate for further exploration. Its potential applications in multiple therapeutic areas, coupled with the ongoing advancements in synthetic and medicinal chemistry, suggest that this molecule could represent a significant contribution to the development of novel therapeutics. Continued research and innovation will be essential in unlocking its full potential and translating it into clinical practice.

References:
1. Journal of Medicinal Chemistry (2023) - Antiviral activity of 1,3-thiazole derivatives
2. Drug Discovery Today (2022) - Stereochemistry in drug design
3. ACS Chemical Biology (2024) - Anti-inflammatory effects of thiazole-based compounds
4. Journal of Medicinal Chemistry (2023) - Electronic effects in kinase inhibitors

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD